Cas no 1565367-29-4 (1-Cyanopiperidine-4-carboxamide)

• Product Name: 1-Cyanopiperidine-4-carboxamide
• CAS No: 1565367-29-4
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5699669
• PubChem ID: 104185227
• Update Time: 2023-10-14

1-Cyanopiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1565367-29-4
• 1-cyanopiperidine-4-carboxamide
• EN300-1268711
• 4-Piperidinecarboxamide, 1-cyano-
• 1-Cyanopiperidine-4-carboxamide

• Inchi： 1S/C7H11N3O/c8-5-10-3-1-6(2-4-10)7(9)11/h6H,1-4H2,(H2,9,11)
• InChI Key： YIRDERZIWBWRTN-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C#N)CC1)N

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 447.4±34.0 °C(Predicted)
• pka: 16.25±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides